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Compound Focus: N-Ethylhexylone

CAS No.: 802605-02-3

Cat. No.: S1971641

Analytical Characterization of N-Ethylhexylone

The table below summarizes key analytical data for identifying N-Ethylhexylone, primarily sourced from a

2025 study on seized materials in Poland [1].

Analytical Key Identifiers | Chemical Shifts (d in . -
Interpretation / Significance

Method ppm)

General C15H21NO3 [1] [2] Confirms molecular structure and molar mass
Formula (263.337 g-mol?) [2].

HR-MS | [M+H]* = 264.1597 m/z [1] Protonated molecule; primary ion for mass
ESI-MS spectrometry identification.

NMR (*H) 6.20 (s, 2H, O-CH2-0); 7.57 (d, 1H, Ar- Characteristic methylenedioxy proton singlet;

H); 7.13 (d, 1H, Ar-H); 7.76 (dd, 1H, Ar-  aromatic proton patterns; methine proton
H); 5.20 (t, 1H, H-2); 0.76 (t, 3H, H-6) adjacent to keto group; terminal methyl

[1] group.

NMR (**C) 194.60 (C-1, C=0); 103.02 (C-15, O- Carbonyl carbon; methylenedioxy carbon;
CH2-0); 60.62 (C-2); 13.99 (C-8, N- chiral center carbon; N-ethyl and hexyl chain
CH2-CHs); 11.68 (C-6) [1] terminal carbons.
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Workflow for Substance Identification

For clarity in your technical guide, here is a logical workflow for identifying a novel psychoactive substance

like N-Ethylhexylone, from seizure to confirmation. This diagram integrates the methodologies cited [1].
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Flowchart of analytical identification workflow for novel substances.

Market Context and Data Limitations

¢ Emergence and Legal Status: N-Ethylhexylone was first identified in Poland in August 2019 and
has been reported in other regions, such as Taiwan, where it was sold as "Rainbow Tobacco" and
made illegal in July 2020 [2]. This indicates its status as an emerging designer drug.

e Current Prevalence Data Gap: While recent 2025 market analyses provide extensive data on other
synthetic cathinones like N-isopropyl butylone and butylone, these reports do not list N-
Ethylhexylone among the most frequently detected substances [3] [4]. Its absence from these high-
prevalence lists suggests it may not be a dominant compound in the current illicit market, though it
remains analytically relevant.

Pharmacological Pathway of Synthetic Cathinones
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Although the search results do not contain a specific signaling pathway for N-Ethylhexylone, it is a
synthetic cathinone. The following diagram illustrates the general mechanism of action shared by this class

of drugs, which is crucial for understanding their effects [5] [6].
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General mechanism of action for synthetic cathinones like N-Ethylhexylone.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12114368/
https://en.wikipedia.org/wiki/N-Ethylhexylone
https://www.aegislabs.com/clinical-update/2025-mid-year-update-on-nps-trends/
https://medicaltoxic.com/blogs/inside-the-synthetic-drug-surge-why-2025s-new-threats-are
https://en.wikipedia.org/wiki/N-Ethylhexedrone
https://pmc.ncbi.nlm.nih.gov/articles/PMC9936538/
https://www.smolecule.com/products/b1971641#n-ethylhexylone-new-psychoactive-substance-prevalence
https://www.smolecule.com/products/b1971641#n-ethylhexylone-new-psychoactive-substance-prevalence
https://www.smolecule.com/products/b1971641#n-ethylhexylone-new-psychoactive-substance-prevalence
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1971641?utm_src=pdf-bulk
https://www.smolecule.com/products/s1971641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1971641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

